Cas no 26308-45-2 (4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid)
4-Amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid is a pyrazole derivative with a carboxyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural features, including the amino and carboxylic acid substituents, allow for further functionalization, enabling the synthesis of more complex heterocyclic compounds. The ethyl and methyl groups enhance its solubility and stability, facilitating its use in various reaction conditions. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, such as enzyme inhibitors or receptor modulators. Its well-defined purity and consistent quality ensure reliable performance in research and industrial processes.
26308-45-2 structure
Product Name:4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
CAS No:26308-45-2
MF:C7H11N3O2
MW:169.181141138077
CID:5155580
PubChem ID:65440263
Update Time:2025-10-29
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-methyl-
- 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
-
- Inchi： 1S/C7H11N3O2/c1-3-10-6(7(11)12)5(8)4(2)9-10/h3,8H2,1-2H3,(H,11,12)
- InChI Key： KKKAWBDMVLFWNC-UHFFFAOYSA-N
- SMILES： N1(CC)C(C(O)=O)=C(N)C(C)=N1
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 81.1Ų
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-150298-0.05g |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
26308-45-2 | 0.05g |
$732.0 | 2023-06-05 | ||
| Enamine | EN300-150298-0.1g |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
26308-45-2 | 0.1g |
$767.0 | 2023-06-05 | ||
| Enamine | EN300-150298-0.25g |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
26308-45-2 | 0.25g |
$801.0 | 2023-06-05 | ||
| Enamine | EN300-150298-0.5g |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
26308-45-2 | 0.5g |
$836.0 | 2023-06-05 | ||
| Enamine | EN300-150298-1.0g |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
26308-45-2 | 1g |
$871.0 | 2023-06-05 | ||
| Enamine | EN300-150298-2.5g |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
26308-45-2 | 2.5g |
$1707.0 | 2023-06-05 | ||
| Enamine | EN300-150298-5.0g |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
26308-45-2 | 5g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-150298-10.0g |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
26308-45-2 | 10g |
$3746.0 | 2023-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359578-1g |
4-Amino-1-ethyl-3-methyl-1h-pyrazole-5-carboxylic acid |
26308-45-2 | 98% | 1g |
￥7340 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359578-2.5g |
4-Amino-1-ethyl-3-methyl-1h-pyrazole-5-carboxylic acid |
26308-45-2 | 98% | 2.5g |
￥13357 | 2023-03-11 |
4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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